Cas no 1361707-40-5 (2-(3,5-Dichlorophenyl)-4-fluoropyridine)

• Product Name: 2-(3,5-Dichlorophenyl)-4-fluoropyridine
• CAS No: 1361707-40-5
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4922941
• Update Time: 2025-06-13

2-(3,5-Dichlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichlorophenyl)-4-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-8-3-7(4-9(13)5-8)11-6-10(14)1-2-15-11/h1-6H
• InChI Key： DVQOXJSOWFGJMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=CN=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(3,5-Dichlorophenyl)-4-fluoropyridine

Research Briefing on 2-(3,5-Dichlorophenyl)-4-fluoropyridine (CAS: 1361707-40-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3,5-Dichlorophenyl)-4-fluoropyridine (CAS: 1361707-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-(3,5-Dichlorophenyl)-4-fluoropyridine as a key intermediate in the synthesis of novel kinase inhibitors. Its dichlorophenyl and fluoropyridine moieties contribute to its ability to interact with specific protein targets, making it a promising candidate for the development of anti-cancer and anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting aberrant kinase activity in preclinical models of non-small cell lung cancer (NSCLC).

In addition to its therapeutic potential, the compound's physicochemical properties, such as its stability and solubility, have been extensively characterized. Researchers have optimized synthetic routes to improve yield and purity, as reported in a recent Organic Process Research & Development article. These advancements are critical for scaling up production for clinical trials.

Further investigations into the mechanism of action of 2-(3,5-Dichlorophenyl)-4-fluoropyridine reveal its selective binding to ATP-binding pockets of kinases, thereby disrupting signal transduction pathways. This specificity reduces off-target effects, a common challenge in kinase inhibitor development. Computational modeling studies, including molecular docking and dynamics simulations, support these findings and provide insights for further structural modifications.

Ongoing research is exploring the compound's potential in combination therapies, particularly with immune checkpoint inhibitors. Preliminary data suggest synergistic effects, enhancing tumor regression in murine models. However, further validation in human trials is necessary to confirm these observations.

In conclusion, 2-(3,5-Dichlorophenyl)-4-fluoropyridine (CAS: 1361707-40-5) represents a versatile scaffold in medicinal chemistry, with promising applications in oncology and inflammation. Continued research efforts are expected to unlock its full therapeutic potential and address current limitations in drug delivery and pharmacokinetics.